N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]acetamide

• IUPAC Name: N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C15H10Cl2N2O2/c1-8(20)18-10-3-4-12(17)11(7-10)15-19-13-6-9(16)2-5-14(13)21-15/h2-7H,1H3,(H,18,20)
• InChI Key: SMYZQHSZWNHJNL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)Cl)C2=NC3=C(O2)C=CC(=C3)Cl
• Molecular Formula: C15H10Cl2N2O2
• Molecular Weight: 321.2 g/mol

Description

N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as CBA or CBAA and is primarily used in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of CBA is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters. It has been shown to increase the levels of GABA, an inhibitory neurotransmitter, and decrease the levels of glutamate, an excitatory neurotransmitter. This results in the suppression of neuronal excitability and the prevention of seizures.
Biochemical and Physiological Effects
CBA has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. This results in the suppression of inflammation and pain. CBA has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.

Advantages and Limitations for Lab Experiments

CBA has several advantages for use in lab experiments. It is a potent and selective compound that exhibits a range of activities, making it a versatile tool for researchers. However, CBA is also associated with certain limitations. It has poor solubility in water, which can make it difficult to administer in vivo. It also has a short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on CBA. One area of interest is the development of novel analogs with improved pharmacokinetic properties. Another area of interest is the investigation of the potential therapeutic applications of CBA in the treatment of neurological disorders and cancer. Further studies are also needed to fully understand the mechanism of action of CBA and its effects on the central nervous system and other physiological systems.
Conclusion
In conclusion, N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]acetamide is a chemical compound with significant potential applications in scientific research. It exhibits a range of activities, including anticonvulsant, analgesic, anti-inflammatory, and antitumor properties. While CBA has certain limitations, it remains a valuable tool for researchers working in the fields of biochemistry and pharmacology. Further research is needed to fully understand the mechanism of action of CBA and its potential therapeutic applications.

Synthesis Methods

The synthesis of CBA involves the reaction of 5-chloro-2-aminobenzoxazole with 4-chloro-3-nitrobenzene acetic acid, followed by reduction of the nitro group to an amino group. The resulting compound is then acetylated to yield N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]acetamide.

Scientific Research Applications

CBA has been extensively used in scientific research due to its potential applications in the field of biochemistry and pharmacology. It has been found to exhibit potent anticonvulsant, analgesic, and anti-inflammatory activities. CBA has also been shown to possess significant antitumor properties, making it a potential candidate for cancer therapy.